2-(2-isopropylphenoxy)-N-(4-{[(5-methyl-3-isoxazolyl)amino]sulfonyl}phenyl)acetamide

• IUPAC Name: N-[4-[(5-methyl-1,2-oxazol-3-yl)sulfamoyl]phenyl]-2-(2-propan-2-ylphenoxy)acetamide
• InChI: InChI=1S/C21H23N3O5S/c1-14(2)18-6-4-5-7-19(18)28-13-21(25)22-16-8-10-17(11-9-16)30(26,27)24-20-12-15(3)29-23-20/h4-12,14H,13H2,1-3H3,(H,22,25)(H,23,24)
• InChI Key: VOUXUXNAQVPMKR-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NO1)NS(=O)(=O)C2=CC=C(C=C2)NC(=O)COC3=CC=CC=C3C(C)C
• Molecular Formula: C21H23N3O5S
• Molecular Weight: 429.5 g/mol

Description

The compound “2-(2-isopropylphenoxy)-N-(4-{[(5-methyl-3-isoxazolyl)amino]sulfonyl}phenyl)acetamide” is an organic compound containing functional groups such as amide, sulfonyl, and ether. It also contains aromatic rings (phenyl and isoxazole rings), which are common in many organic compounds, including drugs and dyes.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of aromatic rings, an amide group, a sulfonyl group, and an ether linkage would all contribute to the overall structure. The exact three-dimensional structure would depend on the specific spatial arrangement of these groups.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on the reactivity of its functional groups. For example, the amide group might undergo hydrolysis under acidic or basic conditions, while the aromatic rings might participate in electrophilic aromatic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, its solubility would be affected by the polarity of its functional groups, and its melting and boiling points would be influenced by the strength of the intermolecular forces.

Mechanism of Action

Without specific information about the biological activity of this compound, it’s difficult to predict its mechanism of action. If it’s a drug, its mechanism of action would depend on its interactions with biological targets in the body.

Safety and Hazards

The safety and hazards associated with this compound would depend on factors such as its reactivity, toxicity, and environmental impact. Without specific data, it’s difficult to provide a detailed safety assessment.

Future Directions

Future research on this compound could involve studying its synthesis, properties, and potential applications. For example, if it has biological activity, it could be investigated as a potential drug.